Cas no 89690-08-4 (Butanenitrile, 4-[butyl(phenylmethyl)amino]-)

Butanenitrile, 4-[butyl(phenylmethyl)amino]- structure
89690-08-4 structure
Product Name:Butanenitrile, 4-[butyl(phenylmethyl)amino]-
CAS No:89690-08-4
MF:C15H22N2
MW:230.348583698273
CID:592187
PubChem ID:23205606
Update Time:2025-04-19

Butanenitrile, 4-[butyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 4-[butyl(phenylmethyl)amino]-
    • 4-[benzyl(butyl)amino]butanenitrile
    • 89690-08-4
    • DTXSID50631262
    • Inchi: 1S/C15H22N2/c1-2-3-12-17(13-8-7-11-16)14-15-9-5-4-6-10-15/h4-6,9-10H,2-3,7-8,12-14H2,1H3
    • InChI Key: BCTVULTUFUKIGJ-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)(CCCC#N)CCCC

Computed Properties

  • Exact Mass: 230.178298710g/mol
  • Monoisotopic Mass: 230.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 27Ų

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